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Get Quote

Application Notes: HG-AAS for As(III) Determination

Aspect Key Parameters & Specifications

Principle Conversion of As(III) to arsine (AsH₃) by NaBH₄/NaBH₄ in acid medium; atomization in

quartz cell; AAS detection at 193.7 nm [1] [2].

Detection
Limit

0.003 µg/L (with preconcentration) [3]; 2.6 ng absolute [4].

Linear Range ~0–200 µg/L [1].

Precision RSD < 7.6% [4]; <3% RSD at 100 µg/L [5].

Interferences Transition metals; minimized by KI/thiourea reduction, L-cysteine enhancement [1] [5].

Sample Types Wine, marine foods, chilli, tobacco, water, biological materials [1] [6] [7].

Key Reagents NaBH₄ (0.6% in 0.5% NaOH), HCl (10% or conc.), KI (10%), thiourea, L-cysteine [1]

[5].

Sample Prep Microwave/ultrasound-assisted acid extraction (HNO₃:HCl); pre-reduction of As(V) to

As(III) with KI/thiourea [1] [6].
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Detailed Experimental Protocols

Basic HG-AAS Protocol for Liquids (e.g., Water, Wine)

Reagents:

Potassium Iodide (10%): For pre-reduction.
Sodium Borohydride (0.6%): In 0.5% NaOH (stabilizer).

HCl (10% v/v): Reaction acid.
Arsenic Standards: From As(III) stock (e.g., NaAsO₂).

Procedure [1]:
Pre-reduction: To sample, add KI (10% final) and conc. HCl. Wait 1 hour.

HG-AAS Setup:
Wavelength: 193.7 nm.

Lamp Current: 7 mA.
Spectral Slit: 1.0 nm.

Carrier Gas: Argon.
Quartz Cell: Air-acetylene flame or electrically heated.

Hydride Generation: Pump sample, HCl, and NaBH₄. Reaction: As³⁺ + 3BH₄⁻ + 3H⁺ +
9H₂O → AsH₃ + 3B(OH)₃ + 11H₂

Measurement: Record absorbance for 10 s; use calibration (0–25 µg/L).

Solid Sample Analysis (e.g., Chili, Tobacco)

Extraction [6] [4]:

Weigh 0.1–0.2 g sample.
Add 10 mL acid mix (1 M HCl:HNO₃, 3:1) + 1.5 mL H₂O₂.

Sonicate 15 min (35 kHz, 640 W).
Centrifuge/filter; dilute to 10 mL with 10% HCl.

Speciation of As(III) vs. As(V) [6]:
As(III) only: Dilute extract with 10% HCl; measure directly.

Total iAs: Add thiourea (2% final), wait 30 min; measure As(III)+As(V).
As(V) by difference: Subtract As(III) from total iAs.

Notes:
Ultrasound: Enhances extraction efficiency (>90%) [4].

L-cysteine: Can replace thiourea; improves HG efficiency by 13–32% [5].
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Ultra-Trace Analysis with Preconcentration

Coprecipitation [3]:
Coprecipitant: La(III) or Hf(IV) solution (e.g., LaCl₃).

Procedure: Mix sample with La(III); adjust to pH ~9 with NH₄ buffer. Collect precipitate on
knotted reactor; dissolve with 1 M HCl.

Gain: Enrichment factor ~32; LOD 0.003 µg/L.

Workflow and Instrumentation Diagrams
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Analytical Workflow for As(III) Speciation
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Sample Collection

Solid Samples?

Ultrasound-Assisted Extraction
1M HCl:HNO₃ (3:1) + H₂O₂

15 min, 35kHz

Yes

Liquid Samples
(Filtration/Acidification)

No

Pre-reduction
KI (10%) + HCl

Wait 1 hour

HG-AAS Analysis
NaBH₄ + HCl → AsH₃

AAS @ 193.7 nm

Quantification
Calibration Curve
(0-25 µg/L As(III))

Speciation Analysis

As(III) only

Total iAs:
Thiourea/L-cysteine

Reduction

Full Speciation
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Direct As(III)
Measurement

Result Reporting

As(V) = Total iAs - As(III)

Click to download full resolution via product page

Critical Notes for Method Development

Interference Management: Transition metals (e.g., Cu, Ni) can suppress arsine formation. Use

KI/thiourea to reduce interference and enhance sensitivity [1] [5].
Quality Control: Include blanks, spikes, and reference materials (e.g., CTA-OTL-1 tobacco leaves)

[4]. Verify via LC-ICP-MS if possible [7].
Acid Optimization: HCl concentration critical; typically 1–6 M tested. Higher acid may increase

interferences [6].
Green Chemistry: Ultrasound extraction reduces acid use and time vs. traditional digestion [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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